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Compound of Interest

Compound Name: 2-Chloro-1,3-dinitrobenzene

Cat. No.: B1198899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and

reactivity of 2-Chloro-1,3-dinitrobenzene (CAS No. 606-21-3). The information is intended for

use by professionals in research, scientific analysis, and drug development.

General Information
2-Chloro-1,3-dinitrobenzene, also known as 2,6-dinitrochlorobenzene, is an organic

compound with the formula C₆H₃ClN₂O₄.[1][2] It presents as a pale-yellow to yellow-brown

crystalline solid.[2][3][4] Structurally, it is a benzene ring substituted with a chlorine atom and

two nitro groups at positions 1, 2, and 3, respectively. This compound serves as a crucial

intermediate in the synthesis of dyes and pigments.[3][5] It is also utilized as a thiol-modifying

agent and a solvent in High-Performance Liquid Chromatography (HPLC) and Nuclear

Magnetic Resonance (NMR).[3][5][6] The presence of two strongly electron-withdrawing nitro

groups significantly influences the chemical reactivity of the aryl halide, making it susceptible to

nucleophilic aromatic substitution.[7][8][9]

Physical and Chemical Properties
The quantitative physical and chemical properties of 2-Chloro-1,3-dinitrobenzene are

summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₆H₃ClN₂O₄ [1][2][10]

Molecular Weight 202.55 g/mol [1][2][11]

Appearance
Pale-yellow to yellow-brown

crystalline solid
[2][3][4][12]

Melting Point 82.5 - 88.5 °C [1][3][5][13]

Boiling Point 315 °C at 760 mmHg [1][2][3][13]

Density 1.687 g/cm³ [2][3][13][14]

Flash Point 142.4 - 315 °C [1][3][10][14]

Water Solubility Practically insoluble [2][3][14]

Solubility in Organics

Soluble in alcohol; moderately

soluble in benzene and ether.

[2][3][6][12][14]

[2][3][6][12][14]

Vapor Pressure 0.0 mmHg at 25 °C (estimate) [1]

Refractive Index 1.587 - 1.625 (estimate) [3][10]

LogP 1.79 - 3.20 [1][10]

CAS Registry Number 606-21-3 [2][10][15]

Chemical Reactivity and Signaling Pathways
The primary mode of reactivity for 2-Chloro-1,3-dinitrobenzene is Nucleophilic Aromatic

Substitution (SₙAr). The two electron-withdrawing nitro groups ortho and para to the chlorine

atom decrease the electron density of the aromatic ring, making it susceptible to attack by

nucleophiles.[7][9] This is in contrast to simple aryl halides like chlorobenzene, which are

generally inert to nucleophilic substitution under standard conditions.[8]

The reaction proceeds via an addition-elimination mechanism, involving a resonance-stabilized

carbanion intermediate known as a Meisenheimer complex.[8][9] The attack of a nucleophile on

the carbon bearing the chlorine atom leads to the formation of this intermediate, followed by the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemsrc.com/en/cas/606-21-3_79361.html
https://www.drugfuture.com/chemdata/2-Chloro-1-3-dinitrobenzene.html
https://www.guidechem.com/dictionary/en/606-21-3.html
https://www.chemsrc.com/en/cas/606-21-3_79361.html
https://www.drugfuture.com/chemdata/2-Chloro-1-3-dinitrobenzene.html
https://merckindex.rsc.org/monographs/m3408
https://www.drugfuture.com/chemdata/2-Chloro-1-3-dinitrobenzene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2340629.htm
https://cymitquimica.com/cas/606-21-3/
https://www.echemi.com/sds/2-chloro-13-dinitrobenzene-pid_Rock4948.html
https://www.chemsrc.com/en/cas/606-21-3_79361.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2340629.htm
https://www.thermofisher.com/order/catalog/product/L04593.06
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-chloro-1%2C3-dinitrobenzene
https://www.chemsrc.com/en/cas/606-21-3_79361.html
https://www.drugfuture.com/chemdata/2-Chloro-1-3-dinitrobenzene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2340629.htm
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-chloro-1%2C3-dinitrobenzene
https://www.drugfuture.com/chemdata/2-Chloro-1-3-dinitrobenzene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2340629.htm
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-chloro-1%2C3-dinitrobenzene
https://parchem.com/chemical-supplier-distributor/2-chloro-1-3-dinitrobenzene-036118
https://www.chemsrc.com/en/cas/606-21-3_79361.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2340629.htm
https://www.guidechem.com/dictionary/en/606-21-3.html
https://parchem.com/chemical-supplier-distributor/2-chloro-1-3-dinitrobenzene-036118
https://www.drugfuture.com/chemdata/2-Chloro-1-3-dinitrobenzene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2340629.htm
https://parchem.com/chemical-supplier-distributor/2-chloro-1-3-dinitrobenzene-036118
https://www.drugfuture.com/chemdata/2-Chloro-1-3-dinitrobenzene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2340629.htm
https://www.fishersci.ca/shop/products/2-chloro-1-3-dinitrobenzene-98-thermo-scientific/p-7044103
https://www.echemi.com/sds/2-chloro-13-dinitrobenzene-pid_Rock4948.html
https://parchem.com/chemical-supplier-distributor/2-chloro-1-3-dinitrobenzene-036118
https://www.drugfuture.com/chemdata/2-Chloro-1-3-dinitrobenzene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2340629.htm
https://www.fishersci.ca/shop/products/2-chloro-1-3-dinitrobenzene-98-thermo-scientific/p-7044103
https://www.echemi.com/sds/2-chloro-13-dinitrobenzene-pid_Rock4948.html
https://parchem.com/chemical-supplier-distributor/2-chloro-1-3-dinitrobenzene-036118
https://www.chemsrc.com/en/cas/606-21-3_79361.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2340629.htm
https://www.guidechem.com/dictionary/en/606-21-3.html
https://www.chemsrc.com/en/cas/606-21-3_79361.html
https://www.guidechem.com/dictionary/en/606-21-3.html
https://www.drugfuture.com/chemdata/2-Chloro-1-3-dinitrobenzene.html
https://www.guidechem.com/dictionary/en/606-21-3.html
https://www.chemsynthesis.com/base/chemical-structure-13672.html
https://www.benchchem.com/product/b1198899?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/OCLUE%3A_Organic_Chemistry_Life_the_Universe_and_Everything_(Copper_and_Klymkowsky)/08%3A_Conjugated_compounds_and_aromaticity/8.12%3A_Nucleophilic_Substitutions_on_Aromatic_Systems-_Expanding_the_range_of_potential_substitution_products
https://www.chemistrysteps.com/nucleophilic-aromatic-substitution/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/16%3A_Chemistry_of_Benzene_-_Electrophilic_Aromatic_Substitution/16.07%3A_Nucleophilic_Aromatic_Substitution
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/16%3A_Chemistry_of_Benzene_-_Electrophilic_Aromatic_Substitution/16.07%3A_Nucleophilic_Aromatic_Substitution
https://www.chemistrysteps.com/nucleophilic-aromatic-substitution/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


departure of the chloride leaving group, which restores the aromaticity of the ring.[8][9] The

stability of the Meisenheimer complex is crucial, and the ortho/para positioning of the nitro

groups is essential for this stabilization.[7]

Caption: Logical flow of the Nucleophilic Aromatic Substitution (SₙAr) mechanism.

Experimental Protocols: Synthesis
Detailed methodologies for two common synthesis routes are provided below.

Synthesis from 2,6-Dinitroaniline (Sandmeyer Reaction)
This method prepares 1-chloro-2,6-dinitrobenzene from 2,6-dinitroaniline via a Sandmeyer

reaction.[2][16]

Methodology:

A solution of sodium nitrite is prepared and cooled to 25-30 °C.

A solution of 2,6-dinitroaniline in hot glacial acetic acid is slowly added to the sodium nitrite

solution, maintaining the temperature below 40 °C. The temperature for diazotization is

critical to the yield.[16]

The mixture is stirred at 40 °C for 30 minutes.

This solution is then added to a prepared solution of cuprous chloride in concentrated

hydrochloric acid, which is kept at 10 °C.

The reaction mixture is stirred and allowed to warm to room temperature, then heated to 50

°C.

After the effervescence ceases (approx. 20 minutes), an equal volume of water is added,

and the mixture is cooled in an ice bath.

The resulting yellow, crystalline product is collected by suction filtration, washed with water,

and dried.
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The product can be recrystallized from 90% acetic acid or a mixture of hot benzene and

petroleum ether.[16]

Start: Prepare Reagents

Dissolve 2,6-dinitroaniline
in hot glacial acetic acid

Prepare cooled (25-30°C)
sodium nitrite solution

Prepare CuCl in conc. HCl
(Sandmeyer Reagent)

Slowly add aniline solution
to nitrite solution (T < 40°C)

Diazotization:
Stir at 40°C for 30 min

Add diazonium salt solution
to CuCl solution at 10°C

Warm to RT, then heat to 50°C
until effervescence stops

Precipitation:
Add equal volume of water & cool

Filter, wash with water,
and dry the product

End: Pure 2-Chloro-1,3-dinitrobenzene
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Caption: Experimental workflow for the Sandmeyer reaction synthesis.

Synthesis from 3,5-Dinitro-4-chlorobenzoic Acid
This protocol involves the decarboxylation of 3,5-dinitro-4-chlorobenzoic acid.[3]

Methodology:

To a 2L flask, add 800ml of sulfolane as the solvent.

Add 246.5g of 3,5-dinitro-4-chlorobenzoic acid and 168g of sodium bicarbonate to the flask.

Heat the mixture to 195 °C and allow it to react for 2 hours.

After the reaction is complete, cool the mixture to 130 °C.

Perform distillation under reduced pressure.

The final product, 2-Chloro-1,3-dinitrobenzene, is obtained by rectification. The reported

yield is 88.1%.[3]
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Start: Prepare Reactants

Charge 2L flask with:
- 800ml Sulfolane (solvent)

- 246.5g 3,5-dinitro-4-chlorobenzoic acid
- 168g Sodium Bicarbonate

Heat reaction mixture to 195°C
and hold for 2 hours

Cool the mixture
to 130°C

Distill under
reduced pressure

Purify by Rectification

End: Pure 2-Chloro-1,3-dinitrobenzene
(88.1% Yield)

Click to download full resolution via product page

Caption: Experimental workflow for synthesis via decarboxylation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1198899?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
2-Chloro-1,3-dinitrobenzene is a hazardous substance and must be handled with appropriate

safety precautions.

Toxicity: It is classified as toxic if swallowed, toxic in contact with skin, and fatal if inhaled.[3]

[12][17] It may cause damage to organs through prolonged or repeated exposure.[3][12][17]

The compound is also a skin irritant.[2]

Personal Protective Equipment (PPE): Wear suitable protective clothing, tightly fitting safety

goggles, and impervious gloves.[12][18] If exposure limits are exceeded, use a full-face

respirator.[12]

Handling: Handle in a well-ventilated place or under a chemical fume hood.[12][18] Avoid the

formation of dust and aerosols.[12][18]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[12][17][18]

Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and

plenty of water.[12][17]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[12][17]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[12][17][18]

Environmental Hazards: The substance is very toxic to aquatic life with long-lasting effects.

[3][12][17] Prevent spillage from entering drains or water systems.[18]

Storage: Store locked up in a dry, cool, and well-ventilated place. Keep containers tightly

closed.[18] It is incompatible with oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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